Cas no 753424-31-6 (6-Methylspirochroman-2,4'-piperidin-4-one)

6-Methylspirochroman-2,4'-piperidin-4-one is a structurally unique heterocyclic compound featuring a spiro-fused chroman and piperidinone scaffold. Its molecular architecture combines the rigidity of the chroman ring system with the flexibility of the piperidinone moiety, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound exhibits potential as a key building block for the synthesis of pharmacologically active molecules, particularly in the development of central nervous system (CNS) targeting agents. The presence of the methyl group at the 6-position enhances its lipophilicity, which may improve blood-brain barrier permeability. The spirocyclic core structure offers conformational constraints that can contribute to selective receptor binding and improved metabolic stability. This compound's synthetic versatility allows for further functionalization at multiple reactive sites, enabling structure-activity relationship studies in drug development programs.

6-Methylspirochroman-2,4'-piperidin-4-one structure

753424-31-6 structure

Product Name:6-Methylspirochroman-2,4'-piperidin-4-one

CAS No:753424-31-6

MF:C₁₄H₁₈ClNO₂

MW:267.751223087311

MDL:MFCD11973575

CID:2801132

PubChem ID:19030425

Update Time:2025-07-02

6-Methylspirochroman-2,4'-piperidin-4-one Chemical and Physical Properties

Names and Identifiers

- 6-methylspiro[3H-chromene-2,4'-piperidine]-4-one,hydrochloride
- 6-Methylspirochroman-2,4'-piperidin-4-one
- 159635-35-5
- 6-methylspiro[3H-chromene-2,4'-piperidine]-4-one;hydrochloride
- 3,4-Dihydro-6-methylspiro[2H-1-benzopyran-2,4'-piperidine]-4-one hydrochloride
- 753424-31-6
- DUWQHAVJJSVADK-UHFFFAOYSA-N
- MFCD11973575
- 6-methyl-3.4-dihydrospiro[1-benzopyran-2,4-piperidin]-4-one HCl
- SCHEMBL3491946
- 6-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidin]-4-one hydrochloride
- AS-67460
- 6-METHYLSPIRO[CHROMAN-2,4'-PIPERIDIN]-4-ONE HCL
- 6-Methylspiro[chroman-2,4'-piperidin]-4-one hydrochloride
- AKOS015949018
- 3,4-Dihydro-6-methylspiro[2H- 1 -benzopyran-2,4'-piperidine]-4-one hydrochloride
- 6-Methylspiro[chroman-2,4'-piperidin]-4-onehydrochloride
- DB-383843
- 6-methylspiro[chromane-2,4'-piperidin]-4-one hydrochloride
- MDL： MFCD11973575
- Inchi： 1S/C14H17NO2.ClH/c1-10-2-3-13-11(8-10)12(16)9-14(17-13)4-6-15-7-5-14;/h2-3,8,15H,4-7,9H2,1H3;1H
- InChI Key： DUWQHAVJJSVADK-UHFFFAOYSA-N
- SMILES： Cl.O1C2C=CC(C)=CC=2C(CC21CCNCC2)=O

Computed Properties

Exact Mass: 267.1026065g/mol
Monoisotopic Mass: 267.1026065g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 309
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3Å²

6-Methylspirochroman-2,4'-piperidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M224783-25mg	6-Methylspiro[chroman-2,4'-piperidin]-4-one	753424-31-6		25mg	$ 50.00	2022-06-04
TRC	M224783-50mg	6-Methylspiro[chroman-2,4'-piperidin]-4-one	753424-31-6		50mg	$ 70.00	2022-06-04
TRC	M224783-250mg	6-Methylspiro[chroman-2,4'-piperidin]-4-one	753424-31-6		250mg	$ 295.00	2022-06-04
Chemenu	CM216623-1g	6-Methylspiro[chroman-2,4'-piperidin]-4-one hydrochloride	753424-31-6	97%	1g	$577	2021-08-04
Chemenu	CM216623-1g	6-Methylspiro[chroman-2,4'-piperidin]-4-one hydrochloride	753424-31-6	97%	1g	$***	2023-03-30
eNovation Chemicals LLC	D767001-100mg	6-Methylspiro[chroMan-2,4'-piperidin]-4-one hcl	753424-31-6	95%	100mg	$430	2023-09-04
eNovation Chemicals LLC	D767001-250mg	6-Methylspiro[chroMan-2,4'-piperidin]-4-one hcl	753424-31-6	95%	250mg	$740	2023-09-04
eNovation Chemicals LLC	D767001-1g	6-Methylspiro[chroMan-2,4'-piperidin]-4-one hcl	753424-31-6	95%	1g	$1420	2023-09-04
A2B Chem LLC	AH69198-1mg	6-Methylspiro[chroman-2,4'-piperidin]-4-one hydrochloride	753424-31-6		1mg	$73.00	2024-04-19
A2B Chem LLC	AH69198-2mg	6-Methylspiro[chroman-2,4'-piperidin]-4-one hydrochloride	753424-31-6		2mg	$86.00	2024-04-19